Cas no 1805433-60-6 (4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride
• CAS No: 1805433-60-6
• MF: C₇H₃ClF₃NO₂
• MW: 225.552431344986
• CID: 4881509
• Update Time: 2025-10-29

4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride

• Inchi： 1S/C7H3ClF3NO2/c8-5(14)2-1-12-7(11)4(13)3(2)6(9)10/h1,6,13H
• InChI Key： NQAPQWNOUMUUJN-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC(=C(C=1C(F)F)O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride

4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride (CAS No. 1805433-60-6) is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in organic synthesis, pharmaceuticals, and advanced materials development. The presence of multiple functional groups, including the difluoromethyl group, fluoro substituent, hydroxyl group, and carbonyl chloride moiety, renders it a valuable building block for constructing complex molecules with tailored properties.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The integration of fluorine atoms into organic molecules often enhances their pharmacokinetic profiles, such as improving bioavailability and stability. In the case of 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride, the difluoromethyl group contributes to increased lipophilicity, while the fluoro substituent at position 2 enhances electronic effects. These attributes make the compound an attractive candidate for designing bioactive molecules with improved therapeutic indices.

The hydroxyl group at position 3 of the pyridine ring introduces additional complexity to the molecule's reactivity. This hydroxyl group can participate in hydrogen bonding, which is crucial for modulating intermolecular interactions in biological systems. Furthermore, the carbonyl chloride group at position 5 serves as a reactive site for nucleophilic substitutions, enabling the synthesis of derivatives with diverse functionalities. Recent research has demonstrated that this compound can be employed as a precursor for constructing heterocyclic frameworks, which are essential components of many bioactive agents.

From a synthetic perspective, 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride can be synthesized via a multi-step process involving fluorination reactions and selective oxidation techniques. The synthesis pathway typically begins with the preparation of a pyridine derivative, followed by the introduction of fluorine atoms at specific positions. The final step involves the conversion of a hydroxy group into a carbonyl chloride moiety using appropriate reagents under controlled conditions.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical research. Its ability to form stable amides or esters through nucleophilic acyl substitution reactions makes it an ideal precursor for developing drugs targeting various therapeutic areas. For instance, derivatives of this compound have been explored for their potential in treating infectious diseases, cancer, and neurodegenerative disorders.

In addition to its role in drug discovery, 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride has found utility in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have investigated its potential as a building block for constructing conjugated polymers with tailored optical and electronic properties.

The versatility of this compound is further underscored by its ability to participate in various cross-coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of biaryl and heteroaryl compounds using this derivative as a starting material. These developments have opened new avenues for exploring its applications in organic synthesis and materials engineering.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-hydroxypyridine-5-carbonyl chloride (CAS No. 1805433-60-6) is a multifaceted chemical entity with significant potential across diverse fields. Its unique structure endows it with reactivity and functionality that make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new applications and synthetic strategies involving this compound, its role in advancing scientific knowledge is expected to grow further.